Cas no 192582-98-2 (Benzoxazole, 7-chloro-5-fluoro-)

Benzoxazole, 7-chloro-5-fluoro- structure
192582-98-2 structure
Product Name:Benzoxazole, 7-chloro-5-fluoro-
CAS No:192582-98-2
MF:C7H3ClFNO
MW:171.556224107742
CID:3857266
PubChem ID:53647058
Update Time:2025-04-22

Benzoxazole, 7-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 7-chloro-5-fluoro-
    • 7-Chloro-5-fluoro-1,3-benzoxazole
    • 192582-98-2
    • Inchi: 1S/C7H3ClFNO/c8-5-1-4(9)2-6-7(5)11-3-10-6/h1-3H
    • InChI Key: AKBCOWNLNHXJEP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1OC=N2)F

Computed Properties

  • Exact Mass: 170.9887196g/mol
  • Monoisotopic Mass: 170.9887196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų
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